Cas no 1806836-56-5 (2-Amino-5-cyano-3-(difluoromethyl)-6-nitropyridine)

• Product Name: 2-Amino-5-cyano-3-(difluoromethyl)-6-nitropyridine
• CAS No: 1806836-56-5
• MF: C₇H₄F₂N₄O₂
• MW: 214.129067420959
• CID: 4852848
• Update Time: 2025-05-21

2-Amino-5-cyano-3-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-cyano-3-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C7H4F2N4O2/c8-5(9)4-1-3(2-10)7(13(14)15)12-6(4)11/h1,5H,(H2,11,12)
• InChI Key： MWHMIRWDOQICKC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C([N+](=O)[O-])N=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 1
• Topological Polar Surface Area: 109

Additional information on 2-Amino-5-cyano-3-(difluoromethyl)-6-nitropyridine

2-Amino-5-cyano-3-(difluoromethyl)-6-nitropyridine (CAS No. 1806836-56-5)

2-Amino-5-cyano-3-(difluoromethyl)-6-nitropyridine is a highly specialized organic compound with the CAS registry number 1806836-56-5. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry due to their unique electronic properties and potential applications in drug discovery, agrochemicals, and materials science. The molecule features a pyridine ring with multiple substituents: an amino group (-NH₂) at position 2, a cyano group (-CN) at position 5, a difluoromethyl group (-CHF₂) at position 3, and a nitro group (-NO₂) at position 6. These substituents significantly influence the compound's reactivity, stability, and biological activity.

The synthesis of 2-amino-5-cyano-3-(difluoromethyl)-6-nitropyridine involves a series of multi-step reactions, often utilizing advanced methodologies such as nucleophilic aromatic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyridine ring and its subsequent functionalization with the desired substituents.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. The presence of multiple electron-withdrawing groups (such as -CN and -NO₂) on the pyridine ring enhances its ability to act as a hydrogen bond acceptor, which is a critical property for drug molecules targeting specific protein receptors. Recent studies have demonstrated that 2-amino-5-cyano-3-(difluoromethyl)-6-nitropyridine exhibits promising activity against various enzymes involved in cancer progression. For example, it has been shown to inhibit histone deacetylases (HDACs), which are key regulators of gene expression and are implicated in several types of cancers.

In addition to its medicinal applications, 2-amino-5-cyano-3-(difluoromethyl)-6-nitropyridine has also been investigated for its role in agrochemicals. The compound's ability to modulate plant growth hormones makes it a potential candidate for developing new classes of herbicides or plant growth regulators. Recent field trials have indicated that this compound can effectively inhibit the growth of weeds without causing significant harm to crops, suggesting its potential as an eco-friendly alternative to traditional chemical pesticides.

The electronic properties of 2-amino-5-cyano-3-(difluoromethyl)-6-nitropyridine also make it an interesting candidate for applications in materials science. Its conjugated π-system and electron-deficient nature render it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored the use of this compound as a component in organic semiconductors, where it has shown enhanced charge transport properties compared to traditional materials.

From a toxicological perspective, 2-amino-5-cyano-3-(difluoromethyl)-6-nitropyridine has undergone extensive safety assessments to evaluate its potential risks to human health and the environment. Recent studies have focused on its acute and chronic toxicity profiles, as well as its ability to induce genotoxicity or mutagenicity. While preliminary data suggest that the compound exhibits low toxicity at therapeutic doses, further long-term studies are required to fully understand its safety profile.

In conclusion, 2-amino-5-cyano-3-(difluoromethyl)-6-nitropyridine (CAS No. 1806836-56-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis methodologies and application research, positions it as a promising candidate for future innovations in medicine, agriculture, and materials science.